Cas no 89079-60-7 (5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)-)

5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)- structure
89079-60-7 structure
Product Name:5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)-
CAS No:89079-60-7
MF:C7H9N3S
MW:167.231459379196
CID:613211
PubChem ID:13114186
Update Time:2025-04-19

5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)-
    • 4-methyl-2-methylsulfanyl-1,4-dihydropyrimidine-5-carbonitrile
    • 5-cyano-4-methyl-2-methylthio-3,4-dihydropyrimidine
    • 5-Pyrimidinecarbonitrile,1,4-dihydro-4-methyl-2-(methylthio)
    • 89079-60-7
    • DTXSID10518924
    • 4-Methyl-2-(methylthio)-1,4-dihydropyrimidine-5-carbonitrile
    • 4-Methyl-2-(methylsulfanyl)-1,4-dihydropyrimidine-5-carbonitrile
    • Inchi: 1S/C7H9N3S/c1-5-6(3-8)4-9-7(10-5)11-2/h4-5H,1-2H3,(H,9,10)
    • InChI Key: CXWFXTTWVNURJU-UHFFFAOYSA-N
    • SMILES: S(C)C1NC=C(C#N)C(C)N=1

Computed Properties

  • Exact Mass: 167.05200
  • Monoisotopic Mass: 167.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 73.5Ų

Experimental Properties

  • PSA: 73.48000
  • LogP: 0.86898
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